Cas no 1804910-71-1 (1-Bromo-2-fluoro-3-iodo-5-nitrobenzene)

• Product Name: 1-Bromo-2-fluoro-3-iodo-5-nitrobenzene
• CAS No: 1804910-71-1
• MF: C₆H₂BrFINO₂
• MW: 345.892456531525
• CID: 4970523
• Update Time: 2026-02-27

1-Bromo-2-fluoro-3-iodo-5-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-2-fluoro-3-iodo-5-nitrobenzene

• Inchi： 1S/C6H2BrFINO2/c7-4-1-3(10(11)12)2-5(9)6(4)8/h1-2H
• InChI Key： RMMXYRPRDZOGLQ-UHFFFAOYSA-N
• SMILES： IC1=C(C(=CC(=C1)[N+](=O)[O-])Br)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 189
• XLogP3: 3.2
• Topological Polar Surface Area: 45.8